(endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide

• CAS RN: 127595-43-1
• Molecular Formula: C18H25ClN4O2
• Molecular Weight: 364.9 g/mol
• IUPAC Name: 3-ethyl-N-(8-methyl-8-azabicyclo[3.2.1]octan-3-yl)-2-oxobenzimidazole-1-carboxamide;hydrochloride
• InChI: InChI=1S/C18H24N4O2.ClH/c1-3-21-15-6-4-5-7-16(15)22(18(21)24)17(23)19-12-10-13-8-9-14(11-12)20(13)2;/h4-7,12-14H,3,8-11H2,1-2H3,(H,19,23);1H
• InChI Key: NUWJKIOUXGEIII-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N(C1=O)C(=O)NC3CC4CCC(C3)N4C.Cl
• synonyms: (endo-N-8-methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide; BIMU 1

Description

(Endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide, also known as EEDQ, is a chemical compound that has been extensively used in scientific research. EEDQ is a powerful crosslinking agent that can be used to covalently link proteins and other biomolecules.

Mechanism of Action

(endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide works by forming a covalent bond between the amino group of a lysine residue in one protein and the carboxyl group of an aspartate or glutamate residue in another protein. This crosslinking reaction occurs through the formation of an intermediate reactive ester. The crosslinking reaction is irreversible, which makes (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide a powerful tool for studying protein-protein interactions.
Biochemical and physiological effects:
(endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide can cause changes in protein structure and function by covalently linking proteins together. This can result in altered enzymatic activity, changes in protein stability, and changes in protein-protein interactions. (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide can also be cytotoxic at high concentrations.

Advantages and Limitations for Lab Experiments

(endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide has several advantages as a crosslinking agent. It is highly specific and can be used to selectively crosslink proteins in complex mixtures. It is also irreversible, which allows for the isolation and identification of crosslinked proteins. However, (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide can be cytotoxic at high concentrations, and the crosslinking reaction can be difficult to control.

Future Directions

There are several future directions for the use of (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide in scientific research. One potential application is in the study of protein-ligand interactions. (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide could be used to crosslink proteins to small molecules and identify the binding sites of these molecules. Another potential application is in the study of protein-protein interactions in living cells. (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide could be modified to allow for cell-permeable crosslinking agents, which would allow for the study of protein-protein interactions in their native environment. Additionally, (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide could be used in combination with other crosslinking agents to study complex protein interactions.

Synthesis Methods

(endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide can be synthesized by reacting 8-azabicyclo[3.2.1]octan-3-one with 2-mercapto-5-methyl-1,3,4-thiadiazole, followed by reaction with ethyl chloroformate and 1H-benzimidazole-2-carboxylic acid. The final product is obtained by purification through column chromatography.

Scientific Research Applications

(endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide has been widely used in scientific research as a crosslinking agent to covalently link proteins and other biomolecules. It has been used to study protein-protein interactions, protein-ligand interactions, and protein-DNA interactions. (endo-N-8-Methyl-8-azabicyclo(3.2.1)oct-3-yl)-2,3-dihydro-3-ethyl-2-oxo-1H-benzimidazol-1-carboxamide can also be used to crosslink peptides to identify the binding sites of small molecules.